Cas no 2171677-39-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid
• CAS No: 2171677-39-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5834527
• PubChem ID: 165765636
• Update Time: 2025-05-23

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}-4-methylhexanoic acid
• 2171677-39-5
• EN300-1524176

• Inchi： 1S/C28H36N2O5/c1-5-18(4)14-25(27(32)33)30-26(31)23(17(2)3)15-29-28(34)35-16-24-21-12-8-6-10-19(21)20-11-7-9-13-22(20)24/h6-13,17-18,23-25H,5,14-16H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HRMOATVJUVRMFA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC(C)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid: A Comprehensive Overview

The compound with CAS No. 2171677-39-5, known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically modified with a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis and other biochemical applications.

The Fmoc group is a well-known protecting group in solid-phase peptide synthesis (SPPS). It plays a crucial role in controlling the reactivity of amino groups during the synthesis process, ensuring precise assembly of peptide chains. The presence of the Fmoc group in this compound highlights its potential use in peptide synthesis, drug delivery systems, and other areas requiring controlled release mechanisms.

Recent studies have shown that compounds with similar structures exhibit promising properties in drug delivery systems. For instance, the Fmoc-modified amino acids have been explored for their ability to enhance the stability and bioavailability of therapeutic agents. This compound's structure, featuring both an Fmoc group and a branched alkyl chain, suggests it could serve as a versatile building block in the development of advanced drug delivery systems.

In addition to its role in peptide synthesis, this compound has shown potential in materials science applications. The 4-methylhexanoic acid moiety contributes to the molecule's hydrophobicity, making it suitable for applications in polymer chemistry or as a precursor for biodegradable materials. Recent research has focused on the development of biocompatible polymers derived from similar compounds, emphasizing their role in sustainable materials science.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the yield and purity of this compound. These advancements underscore the importance of modern synthetic methodologies in producing complex organic molecules like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid.

From a structural perspective, the molecule's complexity lies in its combination of functional groups: the Fmoc group, the branched alkyl chain, and the carboxylic acid moiety. This combination provides a unique set of properties that make it suitable for diverse applications. For example, the Fmoc group can be selectively removed under specific conditions, enabling controlled deprotection in peptide synthesis.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These tools are essential for ensuring the reliability of this compound in research and industrial settings.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylhexanoic acid is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent research advancements, positions it as a valuable tool in peptide synthesis, drug delivery systems, and materials science.